Cas no 2229257-59-2 (methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate
• CAS No: 2229257-59-2
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6437719
• PubChem ID: 165697022
• Update Time: 2025-05-20

methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate
• EN300-1734954
• 2229257-59-2

• Inchi： 1S/C12H22O3/c1-12(2)6-4-5-9(8-12)7-10(13)11(14)15-3/h9-10,13H,4-8H2,1-3H3
• InChI Key： YWPWINFOHPDDTJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate

Introduction to Methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate (CAS No. 2229257-59-2)

Methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate, a compound with the chemical formula C₁₁H₂₀O₃, is a derivative of hydroxypropanoic acid featuring a bulky 3,3-dimethylcyclohexyl group. This molecular structure has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique properties and potential applications. The CAS number 2229257-59-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research.

The nomenclature of this compound follows the IUPAC system, which provides a standardized way to describe its chemical composition. The presence of the hydroxyl group and the substituted cyclohexane ring contributes to its complex reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have been exploring its utility in various chemical transformations, including esterification and reduction reactions, which are pivotal in drug synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate in developing novel therapeutic agents. Its structural features make it a promising candidate for modulating biological pathways involved in inflammation and oxidative stress. Studies have demonstrated its potential role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), where the bulky side chain enhances binding affinity to target enzymes.

The chemical properties of this compound, such as its solubility and stability under various conditions, have been thoroughly investigated. It exhibits moderate solubility in organic solvents like ethanol and dichloromethane, which is advantageous for pharmaceutical formulations. Additionally, its stability under acidic and basic conditions makes it suitable for multi-step synthetic protocols without significant degradation.

In industrial applications, methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate has found utility as an intermediate in the production of specialty chemicals. Its incorporation into larger molecular frameworks allows for the creation of complex derivatives with tailored biological activities. For instance, researchers have synthesized analogs of this compound that exhibit enhanced bioavailability and reduced toxicity, making them attractive for clinical development.

The synthetic pathways for obtaining this compound have been optimized to ensure high yield and purity. Traditional methods involve the reaction of 3,3-dimethylcyclohexanol with hydroxypropionic acid derivatives under acidic catalysis. However, modern techniques such as enzymatic synthesis and flow chemistry are being explored to improve efficiency and sustainability. These innovations align with global trends toward greener chemistry practices.

From a mechanistic perspective, the reactivity of methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate has been scrutinized using advanced spectroscopic techniques like NMR and mass spectrometry. These studies have provided insights into how the compound interacts with other molecules during catalytic processes. Such knowledge is crucial for designing more effective synthetic routes and understanding its behavior in biological systems.

The pharmacological relevance of this compound cannot be overstated. Preclinical studies have shown that derivatives of hydroxypropanoic acid exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-1 and COX-2. The bulky cyclohexyl group in methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate further enhances its binding affinity to these targets, suggesting potential therapeutic benefits in conditions like arthritis and inflammatory bowel disease.

Future research directions include exploring the compound's role in drug discovery pipelines. Its structural motifs could inspire new classes of bioactive molecules with improved pharmacokinetic profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.

In summary, methyl 3-(3,3-dimethylcyclohexyl)-2-hydroxypropanoate (CAS No. 2229257-59-2) represents a fascinating subject of study in organic chemistry and pharmaceutical science. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As research continues to uncover its potential applications, this compound is poised to make significant contributions to both scientific knowledge and therapeutic development.